Cas no 10075-66-8 (1,8-Dimethoxynaphthalene)

• Product Name: 1,8-Dimethoxynaphthalene
• CAS No: 10075-66-8
• Molecular Formula: C₁₂H₁₂O₂
• Molecular Weight: 188.222483634949
• MDL: MFCD00226962
• CID: 118349
• PubChem ID: 3998082

1,8-Dimethoxynaphthalene Properties

Names and Identifiers

• 1,8-Dimethoxynaphthalene
• Naphthalene, 1,8-dimethoxy-
• Naphthalene-1,8-Dimethoxy
• 10075-66-8
• 1,8-Dimethoxy-Naphthalene
• FT-0704563
• MFCD00226962
• Naphthalene,1,8-dimethoxy-
• SCHEMBL443530
• AKOS006271912
• DTXSID00398459
• CS-0439695
• CHEMBL5219020
• F15627
• SY270809
• DS-4463
• QRPDMEIIZPOYED-UHFFFAOYSA-N
• A16227
• DTXCID30349318
• DB-058485
• 1,8-dimethoxynaphthalene

• MDL： MFCD00226962
• InChIKey： QRPDMEIIZPOYED-UHFFFAOYSA-N
• Inchi： 1S/C12H12O2/c1-13-10-7-3-5-9-6-4-8-11(14-2)12(9)10/h3-8H,1-2H3
• SMILES： O(C)C1C=CC=C2C=CC=C(C2=1)OC

Computed Properties

• Exact Mass: 188.08376
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 188.084
• Heavy Atom Count: 14
• Complexity: 163
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• LogP: 2.85700
• PSA: 18.46
• Refractive Index: 1.584
• Boiling Point: 311.2±15.0 ºC (760 Torr),
• Melting Point: 160-161 ºC (ethanol )
• Flash Point: 130.3±19.9 ºC,
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• Density: 1.097±0.06 g/cm3 (20 ºC 760 Torr),